Cas no 1804688-32-1 (5-(Difluoromethyl)-2-(fluoromethyl)-4-hydroxypyridine)

• Product Name: 5-(Difluoromethyl)-2-(fluoromethyl)-4-hydroxypyridine
• CAS No: 1804688-32-1
• MF: C₇H₆F₃NO
• MW: 177.12385225296
• CID: 4918648
• Update Time: 2025-10-20

5-(Difluoromethyl)-2-(fluoromethyl)-4-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-2-(fluoromethyl)-4-hydroxypyridine

• Inchi： 1S/C7H6F3NO/c8-2-4-1-6(12)5(3-11-4)7(9)10/h1,3,7H,2H2,(H,11,12)
• InChI Key： RNJVEPDVULQILN-UHFFFAOYSA-N
• SMILES： FC(C1=CNC(CF)=CC1=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 257
• XLogP3: 0.9
• Topological Polar Surface Area: 29.1

Additional information on 5-(Difluoromethyl)-2-(fluoromethyl)-4-hydroxypyridine

Recent Advances in the Study of 5-(Difluoromethyl)-2-(fluoromethyl)-4-hydroxypyridine (CAS: 1804688-32-1)

The compound 5-(Difluoromethyl)-2-(fluoromethyl)-4-hydroxypyridine (CAS: 1804688-32-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic pyridine derivative, characterized by its unique difluoromethyl and fluoromethyl substituents, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for drug development in areas such as oncology and infectious diseases.

One of the key breakthroughs in the study of this compound is its role as an inhibitor of specific enzymatic pathways. Research published in the Journal of Medicinal Chemistry (2023) demonstrated that 5-(Difluoromethyl)-2-(fluoromethyl)-4-hydroxypyridine effectively targets and modulates the activity of certain kinases involved in cancer cell proliferation. The study utilized in vitro and in vivo models to validate its efficacy, showing a significant reduction in tumor growth rates with minimal off-target effects. These findings suggest that the compound could serve as a scaffold for developing next-generation kinase inhibitors.

In addition to its anticancer properties, recent investigations have explored the antimicrobial potential of this compound. A study in Antimicrobial Agents and Chemotherapy (2024) highlighted its ability to disrupt bacterial biofilms, particularly in drug-resistant strains of Staphylococcus aureus. The fluorinated groups in the molecule were found to enhance its permeability and stability, making it a viable candidate for combating antibiotic-resistant infections. This dual functionality—targeting both cancer and microbial pathogens—underscores the versatility of 5-(Difluoromethyl)-2-(fluoromethyl)-4-hydroxypyridine in drug discovery.

The synthetic routes for this compound have also been optimized in recent years. A 2023 publication in Organic Process Research & Development detailed a scalable and cost-effective method for its production, addressing previous challenges related to yield and purity. The new protocol employs a one-pot reaction strategy, reducing the number of purification steps and improving overall efficiency. This advancement is critical for facilitating large-scale production and further preclinical testing.

Despite these promising developments, challenges remain in the clinical translation of 5-(Difluoromethyl)-2-(fluoromethyl)-4-hydroxypyridine. Pharmacokinetic studies indicate that while the compound exhibits favorable bioavailability, its metabolic stability in human models requires further optimization. Ongoing research is focused on structural modifications to enhance its half-life and reduce potential toxicity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this area.

In conclusion, 5-(Difluoromethyl)-2-(fluoromethyl)-4-hydroxypyridine (CAS: 1804688-32-1) represents a compelling case study in the intersection of chemical synthesis and therapeutic innovation. Its multifaceted applications, from oncology to antimicrobial therapy, highlight its potential as a lead compound. Future research will likely focus on refining its pharmacological profile and advancing it through clinical trials, paving the way for its eventual therapeutic use.